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Compound of Interest

Compound Name: 1,3-Diiodobenzene

Cat. No.: B1666199

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-diiodobenzene
(CAS No. 626-00-6), a halogenated benzene derivative used in various organic synthesis
applications.[1] Due to its hazardous properties, strict adherence to safety protocols is crucial to
minimize risks in the laboratory.

Chemical and Physical Properties

1,3-Diiodobenzene is a solid at room temperature.[2] Key physical and chemical properties
are summarized in the table below.
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Property Value Source
Molecular Formula CeHal2 [11[3]
Molecular Weight 329.90 g/mol [1]
Appearance Pale yellow to brownish solid [4]
Melting Point 34-37 °C (lit.) [1112]
Boiling Point Not available

Flash Point 113 °C (235.4 °F) - closed cup [1]

N Insoluble in water. Soluble in
Solubility [2]
hot methanol.

Storage Temperature 2-8°C [1]

Hazard Identification and Classification

1,3-Diiodobenzene is classified as a hazardous substance. The primary hazards are skin, eye,
and respiratory irritation.[5][6][7][8]

Hazard GHS Hazard
e L. Category Source
Classification Statement

o H315: Causes skin
Skin Irritation Category 2 o [6][71[8]
irritation

o H319: Causes serious
Eye Irritation Category 2 o [6][71I8]
eye Irritation

Specific Target Organ
o ) Category 3 H335: May cause
Toxicity (Single ] ) o [61[71[8]
(Respiratory system) respiratory irritation
Exposure)

Signal Word: Warning[1]

Hazard Pictogram:
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Experimental Protocols for Safe Handling

Adherence to the following protocols is mandatory when working with 1,3-diiodobenzene to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls

« Ventilation: All work with 1,3-diiodobenzene, including weighing and transferring, must be
conducted in a properly functioning chemical fume hood.[5][9]

o Emergency Equipment: An eyewash station and emergency shower must be readily
accessible in the immediate work area.[10]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required when handling 1,3-diiodobenzene.
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PPE

Specification

Source

Eye Protection

Chemical splash goggles
conforming to EN166 (EU) or
NIOSH (US) standards.

[5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Gloves
must be inspected before use
and disposed of properly after

handling.

(5111

Skin and Body Protection

A fully buttoned laboratory coat
and closed-toe shoes must be
worn. For larger quantities or
increased risk of splashing,
impervious clothing may be

necessary.

[5]19]

Respiratory Protection

For operations that may
generate dust or aerosols not
adequately controlled by a
fume hood, a NIOSH-approved
respirator with appropriate

cartridges should be used.

[5]

Handling and Storage Procedures

e Handling:

[e]

[e]

o

[¢]

e Storage:

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Wash hands thoroughly after handling.[11]

Use in a well-ventilated area, preferably a chemical fume hood.[5]
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]
o Protect from light.[1]

o Store away from incompatible materials such as oxidizing agents.[12]

Emergency Procedures

In the event of an emergency involving 1,3-diiodobenzene, the following procedures should be
followed promptly.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Source

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[5]

Skin Contact

Immediately wash the affected
area with soap and plenty of
water for at least 15 minutes.
Remove contaminated
clothing. If skin irritation
persists, seek medical

attention.

[5]

Eye Contact

Immediately rinse eyes
cautiously with plenty of water
for at least 15 minutes,
including under the eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water. Seek

immediate medical attention.

[5]

Accidental Release Measures

e Minor Spill:

o Evacuate non-essential personnel from the immediate area.

o Ensure adequate ventilation.
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o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,
vermiculite).

o Carefully sweep up the absorbed material and place it in a suitable, closed container for
disposal.[5]

o Clean the spill area with soap and water.
e Major Spill:
o Evacuate the laboratory immediately and notify others in the vicinity.
o Close the laboratory door and prevent entry.
o Contact your institution's emergency response team.[13]

o Provide details of the spilled substance to the emergency responders.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

o Specific Hazards: Combustion may produce hazardous decomposition products, including
carbon oxides and hydrogen iodide.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Waste Disposal

Dispose of 1,3-diiodobenzene and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[6] Halogenated organic waste should be
collected in a designated, properly labeled waste container.[9]

Visualized Workflows and Logical Relationships

The following diagrams illustrate key safety workflows and logical relationships for handling 1,3-
diiodobenzene.
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Caption: Standard workflow for safely handling 1,3-diiodobenzene in a laboratory setting.
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(See Section 4.1)
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Caption: Decision-making logic for responding to emergencies involving 1,3-diiodobenzene.
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Caption: Personal Protective Equipment (PPE) selection pathway for handling 1,3-
diiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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